![molecular formula C7H4F2O3 B2892592 3,5-Difluoro-4-hydroxybenzoic acid CAS No. 74799-63-6](/img/structure/B2892592.png)
3,5-Difluoro-4-hydroxybenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Difluoro-4-hydroxybenzoic acid is a chemical compound with the molecular formula C7H4F2O3 . It has a molecular weight of 174.1 and is a solid at room temperature . It is a fluorotyrosine analog that has been shown to be metabolized by tyrosinase and to inhibit the enzymatic synthesis of l-tyrosine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4F2O3/c8-4-1-3 (7 (11)12)2-5 (9)6 (4)10/h1-2,10H, (H,11,12) and the InChI key is ONYKRDQINKHFQS-UHFFFAOYSA-N . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 174.1 . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis and Derivatives
A study by Zhang et al. (2020) detailed a practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, a key intermediate for antimicrobial drugs. This synthesis pathway involved multiple steps like nitration and esterification, highlighting the compound's utility in drug precursor synthesis (Zhang et al., 2020).
Applications in Materials Science
In materials science, 3,5-Difluoro-4-hydroxybenzoic acid derivatives have been explored for their potential applications. For example, Ikeda et al. (1998) conducted research on the enzymatic oxidative polymerization of 4-hydroxybenzoic acid derivatives, including 3,5-dimethyl-4-hydroxybenzoic acid, which is structurally similar to this compound. This research could be relevant for developing new polymeric materials (Ikeda et al., 1998).
Biological and Environmental Applications
This compound and its derivatives also find applications in biological and environmental fields. For instance, Wang et al. (2009) developed an electrochemical method for determining antioxidant capacity using 4-hydroxybenzoic acid as a trapping agent for radicals. This could be relevant for studies involving this compound in antioxidant research (Wang et al., 2009).
Photophysical Research
Additionally, research on DFHBI derivatives, which include this compound, has been conducted to understand their photophysical behavior. Santra et al. (2019) studied DFHBI derivatives for their binding with the Spinach aptamer, illuminating potential applications in bioimaging and photophysical research (Santra et al., 2019).
Plant Biology and Agriculture
In the field of plant biology and agriculture, the effects of structurally related phenolic acids on plant growth and ethylene production have been studied, as shown in research by Robert et al. (2004). Though not directly about this compound, this research can offer insights into the potential agricultural applications of similar compounds (Robert et al., 2004).
Safety and Hazards
The safety information for 3,5-Difluoro-4-hydroxybenzoic acid includes the following hazard statements: H315 - Causes skin irritation, H319 - Causes serious eye irritation, H335 - May cause respiratory irritation . Precautionary measures include avoiding breathing dust, mist, and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
3,5-Difluoro-4-hydroxybenzoic acid is a fluorotyrosine analog that has been shown to be metabolized by tyrosinase . Tyrosinase is a key enzyme involved in the synthesis of melanin, a pigment found in many organisms. The compound’s primary target is therefore tyrosinase, and its role is to inhibit the enzymatic synthesis of L-tyrosine .
Mode of Action
The compound interacts with its target, tyrosinase, by binding to the active site of the enzyme. This binding inhibits the enzymatic synthesis of L-tyrosine
Biochemical Pathways
The compound affects the melanin synthesis pathway. By inhibiting tyrosinase, it prevents the conversion of L-tyrosine to melanin . This can lead to a decrease in melanin production, affecting the pigmentation of the organism. The downstream effects of this inhibition can vary depending on the organism and the specific role that melanin plays in its physiology.
Pharmacokinetics
Its metabolism involves its interaction with tyrosinase, as mentioned above
Result of Action
The primary molecular effect of this compound’s action is the inhibition of tyrosinase, leading to a decrease in melanin synthesis . This can result in changes in pigmentation at the cellular level. The broader physiological effects will depend on the role of melanin in the specific organism.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its ability to interact with tyrosinase . Understanding these factors is crucial for optimizing the use of this compound in various applications.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3,5-Difluoro-4-hydroxybenzoic acid are largely determined by its structure. The presence of the hydroxyl and carboxyl groups allows it to participate in hydrogen bonding, which can influence its interactions with other biomolecules
Cellular Effects
It is known that similar compounds can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
It is known that the compound is stable at room temperature
Metabolic Pathways
It is known that similar compounds can be metabolized by UDP-glucuronosyltransferases (UGTs) in the presence of UDPGA
Properties
IUPAC Name |
3,5-difluoro-4-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2O3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONYKRDQINKHFQS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)O)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.